2-Chloro-N-[[2-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]acetamide

• IUPAC Name: 2-chloro-N-[[2-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C12H13ClN4O/c13-5-12(18)15-6-10-3-1-2-4-11(10)7-17-9-14-8-16-17/h1-4,8-9H,5-7H2,(H,15,18)
• InChI Key: FRBCWPIAWXTBRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CCl)CN2C=NC=N2
• Molecular Formula: C12H13ClN4O
• Molecular Weight: 264.71 g/mol

Description

The compound “2-Chloro-N-[[2-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]acetamide” is a heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atom of ring members. In this case, the compound contains a 1,2,4-triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in various studies. These methods provide access to a wide range of 1,2,4-triazole via multistep synthetic routes. For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be analyzed using various spectroscopic techniques. For example, one study reported the use of 1H NMR (400 MHz, DMSO) and 13C NMR (400 MHz, DMSO) for the analysis of a 1,2,4-triazole derivative.

Chemical Reactions Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. They have been introduced as an antimicrobial agent and various medicines such as Fluconazole, Flupoxam, and Anastrozole which contain a 1,2,4-triazole group.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be analyzed using various techniques. For instance, one study reported the use of melting point analysis, 1H NMR, 13C NMR, and LC-MS for the analysis of a 1,2,4-triazole derivative.

Future Directions

Future research on 1,2,4-triazole derivatives could focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates. Additionally, the presence of a chloro group on the N-methyl aniline ring showed improved activity than a methyl group, suggesting a potential direction for future research.